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Compound of Interest

1-Bromo-4-isobutyl-2-
Compound Name: ,
nitrobenzene

Cat. No.: B090021

CAS Number: 1242336-57-7

This technical guide serves to provide an overview of 1-Bromo-4-isobutyl-2-nitrobenzene. It
is intended for researchers, scientists, and professionals in drug development and chemical
synthesis.

Chemical Identity

Compound Name: 1-Bromo-4-isobutyl-2-nitrobenzene

Identifier Value

CAS Number 1242336-57-7[1][2][3][4][5]
Molecular Formula C10H12BrNO2

IUPAC Name 1-Bromo-4-isobutyl-2-nitrobenzene

Physical and Chemical Properties

Detailed experimental data on the physical and chemical properties of 1-Bromo-4-isobutyl-2-
nitrobenzene, such as melting point, boiling point, and solubility, are not readily available in
publicly accessible literature. Chemical supplier websites confirm its existence and CAS
number but do not provide specific property data.[1][2][3][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b090021?utm_src=pdf-interest
https://www.benchchem.com/product/b090021?utm_src=pdf-body
https://www.benchchem.com/product/b090021?utm_src=pdf-body
https://www.bldpharm.com/products/40385-54-4.html
https://www.bldpharm.com/products/18640-58-9.html
https://www.bldpharm.com/products/161988-89-2.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB52512986.htm?N=China
https://www.bidepharm.com/products/products/70729-05-4.html
https://www.benchchem.com/product/b090021?utm_src=pdf-body
https://www.benchchem.com/product/b090021?utm_src=pdf-body
https://www.bldpharm.com/products/40385-54-4.html
https://www.bldpharm.com/products/18640-58-9.html
https://www.bldpharm.com/products/161988-89-2.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB52512986.htm?N=China
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Reactivity

Specific, detailed experimental protocols for the synthesis of 1-Bromo-4-isobutyl-2-
nitrobenzene are not extensively documented in the available literature. However, a potential
synthetic pathway can be inferred from general organic chemistry principles for the synthesis of
substituted nitrobenzenes. A plausible route could involve the nitration of 1-bromo-4-
isobutylbenzene.

The order of substitution is crucial to achieve the desired isomer. The isobutyl group is an
ortho-, para-director, while the bromo group is also an ortho-, para-director. The directing
effects of these groups would need to be carefully considered in a synthetic strategy.

A generalized logical workflow for a potential synthesis is outlined below.

Potential Synthetic Logic for 1-Bromo-4-isobutyl-2-nitrobenzene

Route A: Nitration of 1-Bromo-4-isobutylbenzene Route B: Bromination of 1-Isobutyl-3-nitrobenzene (less likely)

Isobutylbenzene 1-Isobutyl-3-nitrobenzene

%rominaﬁon
1-Bromo-4-isobutylbenzene 1-Bromo-4-isobutyl-2-nitrobenzene

Nitration
e.g., HNO3, H2S04)

Bromination
e.g., Br2, FeBr3)

1-Bromo-4-isobutyl-2-nitrobenzene
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Caption: Potential synthetic pathways for 1-Bromo-4-isobutyl-2-nitrobenzene.

Applications and Uses

While specific applications for 1-Bromo-4-isobutyl-2-nitrobenzene are not widely reported, it
is listed as a precursor to 1-isobutyl-4-nitrobenzene (CAS No: 10342-60-6).[6] This suggests its
utility as a chemical intermediate in organic synthesis. The bromine atom can be removed
through various dehalogenation reactions, implying that 1-Bromo-4-isobutyl-2-nitrobenzene
may serve as a starting material for other substituted nitrobenzenes.

The general class of bromonitrobenzenes are versatile intermediates in the synthesis of
pharmaceuticals, agrochemicals, and dyes due to the presence of two reactive sites: the nitro
group, which can be reduced to an amine, and the bromo group, which can participate in cross-
coupling reactions.[7]

Safety and Handling

Detailed toxicological and safety data specific to 1-Bromo-4-isobutyl-2-nitrobenzene are not
available. However, for the general class of nitrobromobenzenes, the following hazards are
noted and should be considered as potential risks:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[8][9][10]

Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[8][9][10]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[11]

Environmental Hazards: May be toxic to aquatic life with long-lasting effects.[11]

Recommended Handling Procedures:

o Use in a well-ventilated area, preferably under a chemical fume hood.[8]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[8]

e Avoid breathing dust, fumes, or vapors.[8]
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» Wash hands thoroughly after handling.

Conclusion

1-Bromo-4-isobutyl-2-nitrobenzene is a chemical compound identified by the CAS number
1242336-57-7. While its existence is confirmed by chemical suppliers, there is a significant lack
of detailed, publicly available scientific literature regarding its specific physical properties,
experimental protocols for its synthesis, and defined applications. It is likely used as an
intermediate in organic synthesis. Due to the limited specific data, researchers and scientists
should exercise caution and refer to safety information for structurally related compounds, such
as other nitrobromobenzenes, when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b090021#1-bromo-4-isobutyl-2-nitrobenzene-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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